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Compound of Interest

Compound Name: N-(2-Chloroethyl)-N-ethylaniline

CAS No.: 92-49-9

Cat. No.: B1582821 Get Quote

Executive Summary
N-(2-Chloroethyl)-N-ethylaniline (CAS 92-49-9) is a monofunctional nitrogen mustard used

extensively as an intermediate in the synthesis of basic (cationic) dyes. Unlike bifunctional

mustards used in historical chemical warfare, this compound contains a single chloroethyl arm,

limiting its cross-linking potential but retaining significant alkylating activity. It is classified as

Toxic (Acute Tox. 3) and poses risks of skin sensitization and potential genotoxicity. This guide

outlines the rigorous safety standards required for its handling and illustrates its role in the

synthesis of commercial dyes such as Basic Red 18.

Chemical Identity and Properties
Table 1: Physicochemical Properties
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Property Data

Chemical Name N-(2-Chloroethyl)-N-ethylaniline

CAS Number 92-49-9

Molecular Formula C₁₀H₁₄ClN

Molecular Weight 183.68 g/mol

Physical State Low-melting solid or liquid (Melting Point ~45°C)

Solubility
Insoluble in water; soluble in organic solvents

(ethanol, acetone)

Reactivity
Alkylating agent; undergoes nucleophilic

substitution at the chloroethyl group

GHS Classification
Acute Tox. 3 (Oral/Dermal), Skin Irrit. 2, Eye Irrit.

2

Safety & Handling Protocols (E-E-A-T)
Working with alkylating agents requires a "Zero Exposure" mindset. The following protocols are

mandatory for professional laboratory environments.

Engineering Controls
Containment: All handling must occur within a certified chemical fume hood or a glove box.

Ventilation: Ensure hood face velocity is maintained between 0.3–0.5 m/s.

Waste Management: Waste streams containing this agent must be segregated from general

organic waste. They typically require chemical neutralization (e.g., reaction with thiosulfate or

alkaline hydrolysis) prior to disposal, in accordance with local hazardous waste regulations.

Personal Protective Equipment (PPE)
Respiratory: If outside a containment device (e.g., spill cleanup), a full-face respirator with

organic vapor cartridges (OV) and N95/P100 pre-filters is required.
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Dermal: Double-gloving is standard.

Inner Glove: Nitrile (4 mil).

Outer Glove: Laminate film (e.g., Silver Shield®) or thick Nitrile (8 mil) to prevent

permeation of the alkylating agent.

Ocular: Chemical splash goggles; face shield recommended if handling liquids.

Decontamination Principles
Spills should be neutralized immediately. A common decontamination solution for alkylating

agents involves a nucleophile that can rapidly react with the chloroethyl group, rendering it

harmless.

Protocol: Cover spill with an absorbent pad dampened with a solution of sodium thiosulfate

(10% w/v) in water. Allow contact time (30+ minutes) before disposal as hazardous waste.

Downstream Application: Synthesis of Cationic
Dyes
In the dye industry, N-(2-Chloroethyl)-N-ethylaniline functions as a "coupler" that introduces a

cationic charge to the final dye molecule. This positive charge is essential for the dye's affinity

to acrylic fibers and other anionic substrates.

Mechanism of Action
The synthesis of dyes like Basic Red 18 involves two key stages:

Quaternization: The chloroethyl group of the intermediate reacts with a tertiary amine or

pyridine. The chlorine atom acts as a leaving group, replaced by the nitrogen of the amine,

forming a stable quaternary ammonium salt. This step imparts water solubility and the

cationic character.

Azo Coupling: The aromatic ring of the aniline derivative undergoes electrophilic aromatic

substitution with a diazonium salt (derived from a separate aniline) to form the chromophore

(the color-bearing unit).
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Reaction Pathway Diagram
The following diagram illustrates the logical flow of using N-(2-Chloroethyl)-N-ethylaniline in

dye manufacturing, highlighting the transformation from a toxic intermediate to a stable

commercial product.
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Figure 1: Synthetic workflow for converting the alkylating intermediate into a cationic azo dye.

The red node indicates the high-hazard control point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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